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Compound of Interest

Compound Name: 5-Methoxy-3-methylphthalic acid

Cat. No.: B012782

For the attention of: Researchers, scientists, and drug development professionals.

This document provides a summary of the currently available technical information regarding 5-
Methoxy-3-methylphthalic acid. Despite a comprehensive search of scientific literature and
chemical databases, detailed information on the discovery, historical development, and specific
experimental protocols for this compound remains largely unpublished or inaccessible in the
public domain. Commercial suppliers list the compound, but often with limited accompanying
analytical data.

Chemical Identity and Properties

5-Methoxy-3-methylphthalic acid is a substituted aromatic dicarboxylic acid. Basic chemical
information is available from various suppliers.

Table 1: Physicochemical Properties of 5-Methoxy-3-methylphthalic Acid
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Property Value Source

ChemicalBook[1], Santa Cruz
CAS Number 103203-38-9 Biotechnology, Sigma-
Aldrich[2]

ChemicalBook[1], Santa Cruz
Molecular Formula C10H1005 Biotechnology, Sigma-
Aldrich[2]

ChemicalBook[1], Santa Cruz
Molecular Weight 210.18 g/mol Biotechnology, Sigma-
Aldrich[2]

Note: In-depth analytical data such as melting point, boiling point, solubility, and spectroscopic
data (NMR, IR, Mass Spectrometry) are not consistently provided by major chemical suppliers.
Sigma-Aldrich, for instance, explicitly states that they do not collect analytical data for this
product and place the responsibility of confirming purity and identity on the buyer.[2]

History of Discovery and Synthesis

The history of the discovery and the first synthesis of 5-Methoxy-3-methylphthalic acid are
not well-documented in readily accessible scientific literature. Searches for primary publications
detailing its initial preparation and characterization have not yielded specific results.

While a definitive, published experimental protocol for the synthesis of 5-Methoxy-3-
methylphthalic acid is not available, a hypothetical synthetic route can be proposed based on
established organic chemistry principles for analogous compounds. One plausible approach
would be the oxidation of a suitably substituted precursor.

Hypothetical Synthesis Workflow

The following diagram illustrates a potential, though unconfirmed, synthetic pathway for 5-
Methoxy-3-methylphthalic acid. This workflow is based on general reactions for the formation
of phthalic acids from substituted xylenes and should be considered a theoretical model.
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Caption: Hypothetical oxidation of 1-methoxy-2,3-dimethylbenzene to yield 5-Methoxy-3-
methylphthalic acid.

Hypothetical Experimental Protocol:

A generalized procedure for a reaction of this nature would involve the following steps. This is a
theoretical protocol and has not been validated for this specific compound.

o Reaction Setup: A solution of 1-methoxy-2,3-dimethylbenzene would be prepared in a
suitable solvent, such as a mixture of pyridine and water, in a reaction vessel equipped with
a reflux condenser and a stirrer.

o Oxidation: Potassium permanganate would be added portion-wise to the stirred solution at
an elevated temperature. The reaction progress would be monitored by a suitable technique,
such as thin-layer chromatography (TLC).

o Workup: Upon completion of the reaction, the excess potassium permanganate would be
guenched, for example, with a reducing agent like sodium bisulfite. The manganese dioxide
byproduct would be removed by filtration.

« |solation and Purification: The filtrate would be acidified to precipitate the crude 5-Methoxy-
3-methylphthalic acid. The solid product would then be collected by filtration and purified,
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for instance, by recrystallization from an appropriate solvent system.

Potential Applications in Research and Drug
Development

The specific applications of 5-Methoxy-3-methylphthalic acid in drug discovery and
development are not extensively reported. However, phthalic acid derivatives are a class of
compounds with diverse biological activities and are used as scaffolds in medicinal chemistry.
The substituents on the aromatic ring, a methoxy and a methyl group, can influence the
molecule's polarity, metabolic stability, and binding interactions with biological targets.

Given its structure, potential areas of investigation could include its use as a building block in
the synthesis of more complex molecules with potential therapeutic activities. Without
published biological data, its role remains speculative.

Conclusion

5-Methoxy-3-methylphthalic acid is a known chemical compound that is commercially
available. However, there is a notable absence of detailed scientific literature regarding its
discovery, historical context, and validated experimental protocols for its synthesis and
characterization. This lack of information presents a challenge for researchers and drug
development professionals. The information provided herein is a compilation of the limited data
available from chemical suppliers and a theoretical framework for its synthesis based on
established chemical principles. Further research and publication are necessary to build a
comprehensive technical understanding of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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methylphthalic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/3-Methoxy-5-methyl-4-nitrophthalic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methoxy-5-methyl-4-nitrophthalic-acid
https://www.benchchem.com/product/b012782#discovery-and-history-of-5-methoxy-3-methylphthalic-acid
https://www.benchchem.com/product/b012782#discovery-and-history-of-5-methoxy-3-methylphthalic-acid
https://www.benchchem.com/product/b012782#discovery-and-history-of-5-methoxy-3-methylphthalic-acid
https://www.benchchem.com/product/b012782#discovery-and-history-of-5-methoxy-3-methylphthalic-acid
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b012782?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b012782?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

